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Compound of Interest

Compound Name: Strontium selenide

Cat. No.: B072170 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

Strontium selenide (SrSe). Adherence to these procedures is vital to ensure a safe laboratory

environment.

Hazard Identification and Immediate Safety
Concerns
Strontium selenide is a hazardous chemical that presents significant health risks upon

exposure. It is classified as acutely toxic if swallowed or inhaled and may cause damage to

organs through prolonged or repeated exposure.[1][2] It is also very toxic to aquatic life with

long-lasting effects.[1][3]

GHS Hazard Statements:

H301: Toxic if swallowed[1][2]

H331: Toxic if inhaled[1][2]

H373: May cause damage to organs through prolonged or repeated exposure[1][2]

H400: Very toxic to aquatic life[1]
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H410: Very toxic to aquatic life with long lasting effects

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Strontium selenide
to minimize exposure and ensure personal safety.

Protection Type Equipment Purpose

Eye/Face Protection

Safety glasses with side-

shields or tight-sealing safety

goggles.[3]

To prevent eye contact with

dust particles.

Hand Protection
Chemical impermeable gloves

(e.g., rubber gloves).[1][4]
To prevent skin contact.

Respiratory Protection

NIOSH/MSHA approved dust

respirator. For high airborne

concentrations, a positive-

pressure supplied air respirator

may be required.[3]

To prevent inhalation of

hazardous dust.

Body Protection
Lab coat or other protective

work clothing.[3][5]

To protect skin and clothing

from contamination.

Operational Plan: Handling and Storage
Handling:

Ventilation: Always handle Strontium selenide in a well-ventilated area, preferably within a

properly operating chemical fume hood with an average face velocity of at least 100 feet per

minute.[6]

Safe Practices:

Avoid the formation and inhalation of dust.[1][7]

Avoid contact with skin and eyes.[1][7]
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Do not eat, drink, or smoke in the handling area.[3][7]

Use non-sparking tools to prevent ignition.[1][7]

Wash hands thoroughly after handling.[3]

Contaminated work clothing should not be allowed out of the workplace and should be

washed before reuse.

Storage:

Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]

Incompatibilities: Store away from incompatible materials such as oxidizing agents and

acids.[4] Keep away from foodstuff containers.[1] Do not allow contact with water.[4]

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate the hazard.

Small Spills:

Evacuate unnecessary personnel from the area.

Ensure adequate ventilation.

Wearing appropriate PPE, cover the powder spill with a plastic sheet or tarp to minimize

spreading.[3]

Carefully take up the material mechanically, avoiding dust creation, and place it in a suitable,

closed container for disposal.[3]

Clean the contaminated surface thoroughly.[3]

Large Spills:

Evacuate the area immediately and keep people away from and upwind of the spill.[1][7]

Prevent further leakage or spillage if it is safe to do so.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://datasheets.scbt.com/sds/aghs/en/sc-229335.pdf
https://www.chemicalbook.com/msds/strontium-selenide.htm
https://www.chemicalbook.com/msds/strontium-selenide.pdf
https://www.chemicalbook.com/msds/strontium-selenide.htm
https://datasheets.scbt.com/sds/aghs/en/sc-229335.pdf
https://www.chemicalbook.com/msds/strontium-selenide.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-229335.pdf
https://www.espimetals.com/index.php/msds/280-Strontium
https://www.chemicalbook.com/msds/strontium-selenide.pdf
https://www.espimetals.com/index.php/msds/280-Strontium
https://datasheets.scbt.com/sds/aghs/en/sc-229335.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-229335.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-229335.pdf
https://www.chemicalbook.com/msds/strontium-selenide.pdf
https://www.chemicalbook.com/msds/strontium-selenide.htm
https://datasheets.scbt.com/sds/aghs/en/sc-229335.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not let the chemical enter drains.[1][7]

Follow the containment and cleaning procedures for small spills, using appropriate tools.

Dispose of the collected material in accordance with local, state, and federal regulations.[3]

First Aid Procedures
Immediate medical attention is required for any exposure to Strontium selenide.[3]

Exposure Route First Aid Measures

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration. Seek immediate medical

attention.[3][7]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothes

and shoes. Seek immediate medical attention.

[3]

Eye Contact

Immediately flush with plenty of water for at

least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Call a

physician immediately.[3]

Ingestion

Do NOT induce vomiting. Call a physician or

poison control center immediately. Rinse mouth

with water. Never give anything by mouth to an

unconscious person.[3][7]

Disposal Plan
Disposal of Strontium selenide and its contaminated packaging must be handled as

hazardous waste.

Waste Collection: Collect waste material in suitable, closed, and properly labeled containers.

[1]
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Disposal Method: Disposal should be in accordance with applicable regional, national, and

local laws and regulations.[3] Do not release into the environment.[3]

Contaminated Packaging: Do not reuse empty containers. Dispose of them as unused

product.[8]

Quantitative Data Summary
Property Value Source

Molecular Weight 166.58 g/mol [9]

Appearance White cubic crystals or powder [1][10]

Melting Point 1600 °C (2912 °F) [9]

Density 4.38 g/cm³ [9]

ACGIH TLV (as Se) TWA: 0.2 mg/m³ [3]

OSHA PEL (as Se) TWA: 0.2 mg/m³ [3]

Experimental Workflow Visualization
The following diagram illustrates the standard operating procedure for handling Strontium
selenide in a laboratory setting.
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Figure 1: Standard Operating Procedure for Handling Strontium Selenide
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Figure 1: Standard Operating Procedure for Handling Strontium Selenide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. Strontium selenide | SeSr | CID 14619133 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. datasheets.scbt.com [datasheets.scbt.com]

4. Strontium - ESPI Metals [espimetals.com]

5. benchchem.com [benchchem.com]

6. rprorwxhoilrmj5q.ldycdn.com [rprorwxhoilrmj5q.ldycdn.com]

7. STRONTIUM SELENIDE - Safety Data Sheet [chemicalbook.com]

8. cdhfinechemical.com [cdhfinechemical.com]

9. americanelements.com [americanelements.com]

10. heegermaterials.com [heegermaterials.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Strontium Selenide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072170#personal-protective-equipment-for-handling-
strontium-selenide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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